6-Amino-2-(2-phenylethyl)-8-(2-thienyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-2-(2-phenylethyl)-8-(2-thienyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
459155-25-0
VCID:
VC0459133
InChI:
InChI=1S/C24H21N5S/c25-13-19-18-9-11-29(10-8-17-5-2-1-3-6-17)14-20(18)22(21-7-4-12-30-21)24(15-26,16-27)23(19)28/h1-7,9,12,20,22H,8,10-11,14,28H2/t20-,22-/m0/s1
SMILES:
C1C=C2C(CN1CCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC=CS4
Molecular Formula:
C24H21N5S
Molecular Weight:
411.5g/mol
6-Amino-2-(2-phenylethyl)-8-(2-thienyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 459155-25-0
Main Products
VCID: VC0459133
Molecular Formula: C24H21N5S
Molecular Weight: 411.5g/mol
| CAS No. | 459155-25-0 |
|---|---|
| Product Name | 6-Amino-2-(2-phenylethyl)-8-(2-thienyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C24H21N5S |
| Molecular Weight | 411.5g/mol |
| IUPAC Name | (8R,8aR)-6-amino-2-(2-phenylethyl)-8-thiophen-2-yl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C24H21N5S/c25-13-19-18-9-11-29(10-8-17-5-2-1-3-6-17)14-20(18)22(21-7-4-12-30-21)24(15-26,16-27)23(19)28/h1-7,9,12,20,22H,8,10-11,14,28H2/t20-,22-/m0/s1 |
| Standard InChIKey | HSNXXDMYLKCHJV-UNMCSNQZSA-N |
| Isomeric SMILES | C1C=C2[C@H](CN1CCC3=CC=CC=C3)[C@H](C(C(=C2C#N)N)(C#N)C#N)C4=CC=CS4 |
| SMILES | C1C=C2C(CN1CCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC=CS4 |
| Canonical SMILES | C1C=C2C(CN1CCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC=CS4 |
| PubChem Compound | 6547617 |
| Last Modified | Nov 11 2021 |
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